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Tetrakis(triphenylphosphine)platin

um(0)

Cat. No.: B8452626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Tetrakis(triphenylphosphine)platinum(0), Pt(PPh₃)₄, in common organic solvents. Due to the

limited availability of precise quantitative data in publicly accessible literature, this document

focuses on a qualitative assessment, supplemented by a detailed, generalized experimental

protocol for determining the solubility of air-sensitive organometallic complexes.

Solubility Profile of Pt(PPh₃)₄
Tetrakis(triphenylphosphine)platinum(0) is a bright yellow, air-sensitive crystalline solid. Its

solubility is a critical parameter for its use in synthesis, catalysis, and other applications,

dictating the choice of solvent for reactions, purification, and formulation. The solubility profile is

governed by the large, nonpolar triphenylphosphine ligands surrounding the central platinum

atom.

While specific quantitative solubility values (e.g., in g/100 mL or mol/L) are not readily found in

comprehensive databases or literature, a consistent qualitative profile has been established.

The following table summarizes the known solubility characteristics of Pt(PPh₃)₄ in a range of

common organic solvents.

Table 1: Qualitative Solubility of Pt(PPh₃)₄ in Common Organic Solvents
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Solvent Class Solvent Name Solubility Source(s)

Aromatic Benzene Soluble [1]

Toluene

Expected to be

soluble (by structural

analogy)

Chlorinated Chloroform (CHCl₃) Soluble [1]

Dichloromethane

Expected to be

soluble (by structural

analogy)

Ethers Tetrahydrofuran (THF) Sparingly Soluble

Ketones Acetone Sparingly Soluble

Alcohols Ethanol Insoluble [1]

Alkanes Hexane Insoluble [1]

Aqueous Water Insoluble [2]

Note: "Expected to be soluble" is based on the principle of "like dissolves like," where solvents

with similar polarity to benzene and chloroform are anticipated to behave similarly.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of an air-

sensitive organometallic compound like Pt(PPh₃)₄. This method is adapted from standard

laboratory techniques for handling such compounds.

Objective: To determine the solubility of Pt(PPh₃)₄ in a given organic solvent at a specified

temperature (e.g., 25 °C).

Materials:

Tetrakis(triphenylphosphine)platinum(0)

Anhydrous, deoxygenated solvent of choice
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Schlenk flask or glovebox

Magnetic stirrer and stir bar

Constant temperature bath

Syringes and needles

Syringe filter (0.22 µm, PTFE or other solvent-compatible material)

Pre-weighed vials

Analytical balance

Vacuum oven

Procedure:

Preparation of Saturated Solution:

Under an inert atmosphere (e.g., inside a glovebox or on a Schlenk line), add an excess

amount of Pt(PPh₃)₄ to a known volume of the anhydrous, deoxygenated solvent in a

Schlenk flask equipped with a magnetic stir bar. The presence of undissolved solid is

essential to ensure saturation.

Seal the flask and place it in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously for an extended period (typically 24-48 hours) to ensure that

equilibrium is reached between the dissolved and undissolved solute.

Sample Collection:

After the equilibration period, cease stirring and allow the undissolved solid to settle

completely.

Carefully draw a known volume of the supernatant (the clear, saturated solution) into a

gas-tight syringe. To avoid drawing up solid particles, it is crucial to keep the needle tip

well above the settled solid.
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Attach a syringe filter to the syringe and discard the first few drops to prime the filter.

Dispense a precise volume of the filtered, saturated solution into a pre-weighed, labeled

vial under an inert atmosphere.

Solvent Evaporation and Mass Determination:

Place the vial containing the sample in a vacuum oven at a moderate temperature to

slowly evaporate the solvent without decomposing the compound.

Once the solvent is completely removed and a constant weight is achieved, re-weigh the

vial containing the dry Pt(PPh₃)₄ residue.

Calculation of Solubility:

Calculate the mass of the dissolved Pt(PPh₃)₄ by subtracting the initial weight of the empty

vial from the final weight of the vial with the residue.

The solubility can then be expressed in various units, such as grams per 100 mL ( g/100

mL) or moles per liter (mol/L), using the following formula:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of sample taken (mL)) * 100

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility as described in the protocol above.
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3. Equilibrate with stirring
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4. Cease stirring and
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5. Withdraw supernatant
with syringe

6. Filter solution into
pre-weighed vial

7. Evaporate solvent
under vacuum

8. Weigh dried residue

9. Calculate solubility

Solubility Data
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Workflow for determining the solubility of Pt(PPh₃)₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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